Cas no 1021045-23-7 (3-chloro-4-methoxy-N-(pentan-2-yl)aniline)

• Product Name: 3-chloro-4-methoxy-N-(pentan-2-yl)aniline
• CAS No: 1021045-23-7
• MF: C₁₂H₁₈ClNO
• MW: 227.730422496796
• MDL: MFCD11141622
• CID: 5205268
• PubChem ID: 43191638
• Update Time: 2026-03-06

3-chloro-4-methoxy-N-(pentan-2-yl)aniline Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 3-chloro-4-methoxy-N-(1-methylbutyl)-
• 3-chloro-4-methoxy-N-(pentan-2-yl)aniline
• F83487
• CS-0277243
• EN300-164756
• AKOS000230144
• 3-chloro-4-methoxy-N-pentan-2-ylaniline
• 1021045-23-7

• MDL： MFCD11141622
• Inchi： 1S/C12H18ClNO/c1-4-5-9(2)14-10-6-7-12(15-3)11(13)8-10/h6-9,14H,4-5H2,1-3H3
• InChI Key： RKKXNKVWLUUWRM-UHFFFAOYSA-N
• SMILES： C1(NC(C)CCC)=CC=C(OC)C(Cl)=C1

Computed Properties

• Exact Mass: 227.1076919g/mol
• Monoisotopic Mass: 227.1076919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 21.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Aminophenyl ethers

Additional information on 3-chloro-4-methoxy-N-(pentan-2-yl)aniline

3-chloro-4-methoxy-N-(pentan-2-yl)aniline

The compound 3-chloro-4-methoxy-N-(pentan-2-yl)aniline (CAS No. 1021045-23-7) is a versatile organic molecule with significant applications in various fields of chemistry and materials science. This compound, characterized by its unique structure, has garnered attention due to its potential in drug development, polymer synthesis, and advanced materials research. Recent studies have highlighted its role in enhancing the performance of organic semiconductors and its ability to act as a precursor for bioactive molecules.

Chemical Structure and Properties

The molecular structure of 3-chloro-4-methoxy-N-(pentan-2-yl)aniline consists of a central benzene ring substituted with a chlorine atom at the 3-position, a methoxy group at the 4-position, and an N-substituted pentan-2-yl group. This substitution pattern imparts unique electronic and steric properties to the molecule, making it highly reactive in various chemical transformations. The presence of the chlorine atom introduces electron-withdrawing effects, while the methoxy group contributes electron-donating characteristics, creating a balance that enhances the molecule's reactivity in aromatic substitution reactions.

Recent advancements in computational chemistry have allowed researchers to model the electronic structure of this compound with unprecedented accuracy. These studies reveal that the molecule exhibits a planar geometry around the aromatic ring, with significant conjugation effects that influence its optical and electronic properties. Such insights are crucial for designing molecules with tailored functionalities for specific applications.

Synthesis and Applications

The synthesis of 3-chloro-4-methoxy-N-(pentan-2-yl)aniline involves a multi-step process that typically begins with the chlorination of an aniline derivative followed by methylation and subsequent alkylation steps. Recent research has focused on optimizing these steps to improve yield and purity, employing catalytic systems that enhance reaction efficiency while minimizing environmental impact.

In terms of applications, this compound serves as an intermediate in the synthesis of advanced materials such as polymeric semiconductors. Its ability to form stable charge-transfer complexes makes it valuable in the development of organic electronics, including field-effect transistors (FETs) and light-emitting diodes (LEDs). Furthermore, its role as a precursor in drug discovery has been explored, particularly in targeting specific biological pathways associated with neurodegenerative diseases.

Recent Research Findings

Emerging studies have demonstrated the potential of 3-chloro-4-methoxy-N-(pentan-2-yl)aniline in enhancing the efficiency of photovoltaic devices. By incorporating this compound into conjugated polymers, researchers have achieved improved charge transport properties, leading to higher power conversion efficiencies. Additionally, its application in bio-sensing technologies has been explored, leveraging its ability to interact selectively with certain biomolecules.

In the realm of environmental science, this compound has shown promise as a catalyst for degrading organic pollutants under UV light. Its unique electronic configuration facilitates energy transfer processes that break down harmful substances into less toxic byproducts. Such applications underscore its versatility across diverse scientific domains.

Conclusion

The compound 3-chloro-4-methoxy-N-(pentan-2-yl)aniline (CAS No. 1021045-23-) stands out as a multifaceted molecule with immense potential across various scientific disciplines. Its chemical structure endows it with properties that make it invaluable in drug development, materials science, and environmental technology. As research continues to uncover new applications and optimize its synthesis pathways, this compound is poised to play an increasingly significant role in advancing modern science and technology.